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An In-Depth Technical Guide to 4-Chloro-2,6-dinitrobenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2,6-dinitrobenzoic acid
(CAS No. 95192-57-7), a specialized aromatic carboxylic acid. The document is structured to
deliver field-proven insights for researchers, scientists, and professionals in drug development
and chemical synthesis. It delves into the compound's core physicochemical properties,
analyzes its structural and reactivity characteristics, presents a plausible synthetic pathway with
a detailed experimental protocol, discusses potential applications, and outlines rigorous safety
and handling procedures. The guide emphasizes the causal relationships between molecular
structure and chemical behavior, ensuring a deep, practical understanding of this highly
functionalized chemical intermediate.

Compound Identification and Physicochemical
Properties
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4-Chloro-2,6-dinitrobenzoic acid is a distinct chemical entity characterized by a benzoic acid
core functionalized with a chlorine atom and two nitro groups. These substituents profoundly
influence its physical and chemical properties.

1.1. Nomenclature and Identifiers

o Systematic IUPAC Name: 4-chloro-2,6-dinitrobenzoic acid[1][2]
e CAS Number: 95192-57-7[1][2][3][4]

e Molecular Formula: C7H3CIN20s6[1][3][4]

e Molecular Weight: 246.56 g/mol [3][4]

e InChl Key: GQWMLRJIMEVDSOK-UHFFFAOYSA-N[2]

1.2. Physicochemical Data Summary

The empirical data for this specific isomer is not widely published. The following table
summarizes available data and provides context based on structurally similar compounds.
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Property Value /| Observation Source | Rationale

This inference is based on the

) typical appearance of related
Data not available. Expected ] ]
nitroaromatic compounds,

Appearance to be a pale yellow crystalline
] such as 4-Chloro-3,5-
solid. o ) ) o
dinitrobenzoic acid, which is a
pale-yellow powder.[5]
Specific experimental data for
this isomer is not present in the
] ] ) surveyed literature. For
Melting Point Data not available. o
context, the related 3,5-dinitro
isomer melts between 154-166
°C.
Data not available. Expected The carboxylic acid group
to have limited solubility in imparts some polarity, but the
Solubilit water and higher solubility in chlorinated, dinitrated aromatic
olubili
Y polar organic solvents like ring is largely hydrophobic.
ethanol, acetone, and ethyl This is a general characteristic
acetate. for similar aromatic acids.
Calculated LogP 2.11 [2]

) Commercially available up to
Purity ) [1112]
>95% purity.

Chemical Structure and Reactivity Analysis

The reactivity of 4-Chloro-2,6-dinitrobenzoic acid is dictated by the interplay of its three
functional groups on the benzene ring.

o Carboxylic Acid Group (-COOH): This group is acidic and will undergo typical reactions such
as esterification and salt formation. The strong electron-withdrawing effect of the two ortho-
nitro groups significantly increases the acidity of the carboxylic proton compared to benzoic
acid itself. This is because the resulting carboxylate anion is stabilized by the inductive effect
of the nitro groups.
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» Nitro Groups (-NO2z): The two nitro groups are powerful electron-withdrawing groups. Their
presence at the C2 and C6 positions (ortho to the carboxylic acid) deactivates the aromatic
ring towards electrophilic substitution. Conversely, they strongly activate the ring for
nucleophilic aromatic substitution (SnAr), particularly at the C4 position (para to both nitro
groups). The chlorine atom is an excellent leaving group in SnAr reactions, making this
position highly susceptible to attack by nucleophiles (e.g., amines, alkoxides).

e Chlorine Atom (-Cl): While a deactivating group, chlorine is an ortho-, para-director in
electrophilic substitution. However, the overwhelming deactivating effect of the nitro groups
makes further electrophilic substitution highly unlikely. Its primary role in this molecule is to
serve as a leaving group in SnAr reactions, as described above.

2.1. Stability and Hazardous Reactivity

Under standard laboratory conditions, the compound is stable. However, like many dinitro-
aromatic compounds, it possesses inherent energetic properties.

o Thermal Stability: Thermal decomposition can lead to the release of toxic and irritating
gases, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen chloride (HCI).[6]

» Incompatibilities: The compound should be kept away from strong oxidizing agents and
strong bases.[7] Dinitrophenols, a related class of compounds, can react exothermically or
explosively when heated under confinement or mixed with strong reducing agents.[8]
Caution is warranted.

Proposed Synthesis Methodology

A specific, published synthesis for 4-Chloro-2,6-dinitrobenzoic acid is not readily available.
However, a chemically sound and logical pathway can be proposed based on established
organic chemistry principles, proceeding via a dinitrotoluene intermediate. This approach
provides a clear illustration of synthetic strategy.

Logical Framework: The synthesis is envisioned as a two-step process:

 Dinitration: Introduction of two nitro groups onto a 4-chlorotoluene precursor.
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» Oxidation: Conversion of the methyl group of the resulting 4-chloro-2,6-dinitrotoluene into a
carboxylic acid.

Click to download full resolution via product page
3.1. Experimental Protocol: Oxidation of 4-Chloro-2,6-dinitrotoluene (Representative)

This protocol is adapted from established methods for the oxidation of substituted
alkylbenzenes to carboxylic acids, such as the oxidation of 2,6-dichloro-4-nitro-m-xylene.[9]

o Causality and Justification: Potassium permanganate (KMnOa) is a powerful oxidizing agent
capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid. The
reaction is typically performed in an aqueous basic or neutral solution. The use of pyridine
and water as a solvent system helps to solubilize the organic starting material. The reaction
is heated to ensure a sufficient reaction rate. Acidification in the final step protonates the
carboxylate salt to yield the final carboxylic acid product.

o Step-by-Step Methodology:

o Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,
reflux condenser, and thermometer, combine 4-chloro-2,6-dinitrotoluene (1.0 eq), pyridine
(4 parts by weight), and water (4 parts by weight).

o Heating: Warm the resulting mixture to 90 °C with vigorous stirring.

o Oxidant Addition: Slowly add potassium permanganate (KMnOa4) (approx. 4.0 eq) in
portions over a one-hour period. The exothermic nature of the reaction requires careful,
portion-wise addition to maintain the temperature around 90-95 °C.

o Reaction Completion: After the final addition of KMnOa, heat the mixture to reflux for one
hour to ensure the reaction goes to completion. The disappearance of the purple
permanganate color and the formation of a brown manganese dioxide (MnO2) precipitate
indicates the progression of the reaction.
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o Workup - Filtration: Cool the reaction mixture slightly and filter it while hot through a pad of
celite to remove the MnOz2 precipitate. Wash the filter cake with hot water.

o Workup - Extraction: Cool the combined aqueous filtrate to room temperature. Perform a
liquid-liquid extraction with a nonpolar solvent (e.g., chloroform or dichloromethane) to
remove any unreacted starting material or neutral byproducts.

o Product Isolation: Cool the aqueous layer in an ice bath to approximately 5 °C. Carefully
acidify the solution with 6 M hydrochloric acid (HCI) until the pH is ~1-2. The 4-chloro-2,6-
dinitrobenzoic acid product should precipitate as a solid.

o Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry
under vacuum. The crude product can be further purified by recrystallization from a
suitable solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

While specific applications for the 2,6-dinitro isomer are not widely documented, its structure is
emblematic of a valuable chemical building block. Related isomers, such as 4-chloro-3,5-
dinitrobenzoic acid, are utilized as intermediates in the synthesis of dyes, pharmaceuticals, and
agrochemicals.[5]

4.1. Role as a Synthetic Intermediate

The key to its utility is the activated chlorine at the C4 position. This allows for the strategic
introduction of various nucleophilic moieties via SnAr reaction. The carboxylic acid and nitro
groups can then be further modified.

e The nitro groups can be reduced to amines, which are common functional groups in
pharmaceuticals and can be used for amide bond formation or diazotization reactions.

e The carboxylic acid can be converted to esters, amides, or acid chlorides, enabling linkage
to other molecules.

This trifunctional handle makes it a potentially valuable scaffold for building complex molecular
architectures in medicinal chemistry and materials science. For instance, derivatives of chloro-
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benzoic acid have been investigated as potential inhibitors of biological targets like the
TMEM206 ion channel.[10]

Click to download full resolution via product page

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling this compound. The
information is based on data for this specific CAS number and general principles for related
chemical classes.

5.1. GHS Hazard Classification

Pictogram Signal Word Hazard Statement Source

] H302: Harmful if
Warning [2]
swallowed.

5.2. Handling and Personal Protective Equipment (PPE)

This protocol constitutes a self-validating system for minimizing exposure.

Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhalation of dust.[7]

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA 29 CFR 1910.133 or European Standard EN166.[7]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all skin
contact. Contaminated clothing must not be allowed out of the workplace.[11]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA-approved particulate respirator.
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e General Hygiene: Do not eat, drink, or smoke in the work area.[11] Wash hands thoroughly
after handling. Avoid breathing dust.[2]

5.3. First Aid Measures
 |If Swallowed: Immediately call a POISON CENTER or doctor.[2] Do not induce vomiting.

e If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and
water.[2] If irritation occurs, seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

5.4. Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Store
locked up.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, state, and federal regulations. Avoid release to the environment.

Conclusion

4-Chloro-2,6-dinitrobenzoic acid is a highly functionalized aromatic compound whose
chemical properties are dominated by the strong electron-withdrawing nature of its two nitro
groups. While empirical data on its physical properties are scarce, its structural motifs suggest
significant potential as a versatile intermediate in complex organic synthesis. Its activated
aromatic system is primed for nucleophilic substitution, and the additional functional handles of
the carboxylic acid and nitro groups offer numerous pathways for subsequent chemical
modification. Proper understanding of its reactivity and strict adherence to safety protocols are
paramount for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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